Cas no 35564-19-3 (3,5-Bis(trifluoromethyl)fluorobenzene)

• Product Name: 3,5-Bis(trifluoromethyl)fluorobenzene
• CAS No: 35564-19-3
• MF: C₈H₃F₇
• MW: 232.09824681282
• CID: 321637
• PubChem ID: 258895
• Update Time: 2025-05-26

3,5-Bis(trifluoromethyl)fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3,5-bis(trifluoromethyl)benzene
• 3,5-BIS(TRIFLUOROMETHYL)FLUOROBENZENE
• 3,5-Bis-(trifluoromethyl)fluorobenzene
• Benzene,1-fluoro-3,5-bis(trifluoromethyl)-
• Benzene, 1-fluoro-3,5-bis(trifluoromethyl)-
• NSC88298
• AM61921
• AKOS005255903
• 35564-19-3
• CS-0210260
• MFCD00017997
• SCHEMBL4461544
• A20444
• AC-2302
• FT-0653803
• DTXSID30293286
• NSC-88298
• ZBVDOILFQLAMEJ-UHFFFAOYSA-N
• CHEMBL4638034
• AS-30435
• m-Xylene, alpha,alpha,alpha,alpha',alpha',alpha',5-heptafluoro-
• STL554803
• BBL101009
• 3,5-Bis(trifluoromethyl)fluorobenzene

• MDL： MFCD00017997
• Inchi： 1S/C8H3F7/c9-6-2-4(7(10,11)12)1-5(3-6)8(13,14)15/h1-3H
• InChI Key： ZBVDOILFQLAMEJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 232.01200
• Monoisotopic Mass: 232.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.444
• Boiling Point: 99.8°C at 760 mmHg
• Flash Point: 17.8°C
• Refractive Index: 1.368
• PSA: 0.00000
• LogP: 3.86330

3,5-Bis(trifluoromethyl)fluorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3,5-Bis(trifluoromethyl)fluorobenzene

Comprehensive Overview of 3,5-Bis(trifluoromethyl)fluorobenzene (CAS No. 35564-19-3): Properties, Applications, and Industry Trends

3,5-Bis(trifluoromethyl)fluorobenzene (CAS No. 35564-19-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical, agrochemical, and advanced material industries due to its unique chemical properties. The presence of multiple trifluoromethyl groups and a fluorine atom on the benzene ring enhances its electron-withdrawing characteristics, making it a valuable intermediate in synthetic chemistry. This article delves into its molecular structure, industrial applications, and emerging trends, addressing frequently searched queries such as "synthesis of 3,5-Bis(trifluoromethyl)fluorobenzene" and "uses of fluorinated benzene derivatives."

The compound's molecular formula, C₈H₃F₇, highlights its high fluorine content, which contributes to its thermal stability and lipophilicity. Researchers often explore 35564-19-3 for its role in cross-coupling reactions, a topic frequently searched in academic databases. Its trifluoromethyl groups are pivotal in modifying the pharmacokinetic properties of drug candidates, aligning with the pharmaceutical industry's demand for metabolically stable compounds. Recent studies also highlight its utility in designing liquid crystals and organic electronic materials, addressing the growing interest in sustainable technologies.

From an environmental perspective, the compound's persistence and bioaccumulation potential are subjects of ongoing research. Queries like "eco-friendly alternatives to fluorinated aromatics" reflect market concerns, prompting innovations in greener synthesis routes. Regulatory frameworks such as REACH and EPA guidelines now emphasize safer handling practices for fluorobenzene derivatives, influencing procurement strategies. Analytical techniques like GC-MS and NMR are critical for quality control, as purity thresholds directly impact downstream applications.

In the agrochemical sector, 3,5-Bis(trifluoromethyl)fluorobenzene serves as a precursor for herbicides and fungicides, leveraging its ability to enhance compound bioavailability. Searches for "fluorinated pesticides" and "crop protection chemicals" underscore its relevance. Meanwhile, material scientists exploit its dielectric properties for high-performance polymers, catering to electronics and aerospace demands. The compound's compatibility with catalysts like palladium and nickel further expands its utility in fine chemical production.

Market analysts project steady growth for 35564-19-3, driven by R&D investments in fluorine chemistry. FAQs such as "suppliers of 3,5-Bis(trifluoromethyl)fluorobenzene" and "price trends for fluorinated intermediates" indicate robust commercial interest. Storage recommendations typically highlight inert atmospheres and moisture-free conditions to prevent degradation. As industries prioritize halogenated compounds with lower environmental footprints, this compound's balanced performance positions it as a strategic asset in specialty chemical portfolios.

In conclusion, 3,5-Bis(trifluoromethyl)fluorobenzene exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across sectors—from life sciences to advanced materials—ensures its continued prominence. By addressing key search trends like "safety data for CAS 35564-19-3" and "scalable synthesis methods," this overview bridges technical depth with real-world applicability, offering stakeholders actionable insights.